Cas no 1212967-57-1 ((2R)-2-amino-2-(pyridin-4-yl)ethan-1-ol)

(2R)-2-Amino-2-(pyridin-4-yl)ethan-1-ol is a chiral amino alcohol derivative featuring a pyridine moiety, which imparts unique reactivity and coordination properties. This compound is valued for its role as a versatile building block in asymmetric synthesis, particularly in the preparation of pharmaceuticals and catalysts. The (R)-configuration ensures high enantioselectivity in reactions, making it useful for constructing stereochemically complex molecules. Its pyridine group enhances solubility in polar solvents and facilitates metal coordination, broadening its applicability in ligand design. The presence of both amino and hydroxyl functional groups allows for further derivatization, enabling tailored modifications for specific synthetic or medicinal chemistry applications.

(2R)-2-amino-2-(pyridin-4-yl)ethan-1-ol structure

1212967-57-1 structure

Product Name:(2R)-2-amino-2-(pyridin-4-yl)ethan-1-ol

CAS No:1212967-57-1

MF:C₇H₁₀N₂O

MW:138.167101383209

MDL:MFCD09257039

CID:4760726

PubChem ID:68004626

Update Time:2026-02-26

(2R)-2-amino-2-(pyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (R)-2-Amino-2-(pyridin-4-yl)ethan-1-ol
- (2R)-2-amino-2-(pyridin-4-yl)ethan-1-ol
- (R)-2-Amino-2-pyridin-4-yl-ethanol
- MDL： MFCD09257039
- Inchi： 1S/C7H10N2O/c8-7(5-10)6-1-3-9-4-2-6/h1-4,7,10H,5,8H2/t7-/m0/s1
- InChI Key： UJQNMMGJHWLZID-ZETCQYMHSA-N
- SMILES： OC[C@@H](C1C=CN=CC=1)N

Computed Properties

Exact Mass: 138.079312947g/mol
Monoisotopic Mass: 138.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 91.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 59.1

(2R)-2-amino-2-(pyridin-4-yl)ethan-1-ol Pricemore >>

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